Cas no 1507224-73-8 (Ethyl 2-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate)

• Product Name: Ethyl 2-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate
• CAS No: 1507224-73-8
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5273109
• Update Time: 2025-07-08

Ethyl 2-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate
• Ethyl 2-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate

• Inchi： 1S/C11H18O3/c1-3-11(9(12)13-4-2)10(14-11)7-5-6-8-10/h3-8H2,1-2H3
• InChI Key： CNLGNTWXGJHWDP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CC)C21CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 2-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate

Comprehensive Overview of Ethyl 2-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate (CAS No. 1507224-73-8)

Ethyl 2-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate (CAS No. 1507224-73-8) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This spirocyclic ester is characterized by its unique molecular structure, which combines a 1-oxaspiro[2.4]heptane core with an ethyl carboxylate moiety. The compound's structural complexity and functional versatility make it a valuable intermediate in the synthesis of fragrances, pharmaceuticals, and advanced polymers. Researchers and industrial chemists are increasingly exploring its potential applications, driven by the growing demand for sustainable and high-performance chemical solutions.

The spirocyclic nature of Ethyl 2-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate contributes to its stability and reactivity, making it an attractive candidate for catalytic transformations and ring-opening reactions. Recent studies highlight its role in the development of bio-based materials, aligning with the global shift toward eco-friendly alternatives. As industries prioritize green chemistry principles, this compound's potential to reduce environmental impact while maintaining efficacy has become a focal point for innovation. Its compatibility with enzymatic synthesis methods further enhances its appeal in sustainable manufacturing processes.

From a synthetic perspective, the ethyl carboxylate group in Ethyl 2-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate offers a reactive handle for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in flavor and fragrance industries, where subtle structural modifications can yield novel olfactory profiles. Additionally, its application in polymeric coatings and adhesives has been explored, leveraging its ability to enhance durability and flexibility. The compound's low volatility and thermal stability further broaden its utility in high-performance formulations.

In the context of drug discovery, CAS No. 1507224-73-8 has emerged as a scaffold for designing bioactive molecules. Its spirocyclic framework mimics natural product architectures, often associated with improved pharmacokinetic properties. Researchers are investigating its potential in central nervous system (CNS) therapeutics, where rigid, three-dimensional structures are prized for target selectivity. The compound's compatibility with microwave-assisted synthesis techniques also aligns with the pharmaceutical industry's push for faster, more efficient routes to drug candidates.

Analytical characterization of Ethyl 2-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm the compound's structural integrity and purity, which are critical for reproducible results in research and industrial applications. Recent advancements in computational chemistry have further enabled predictive modeling of its behavior in complex reaction systems, reducing experimental trial-and-error and accelerating development cycles.

The commercial availability of CAS No. 1507224-73-8 through specialized chemical suppliers has facilitated its adoption across diverse sectors. However, challenges remain in scaling up production while maintaining cost-effectiveness and minimizing waste. Innovations in continuous flow chemistry and catalytic hydrogenation are addressing these hurdles, offering more sustainable pathways to large-scale synthesis. As regulatory frameworks evolve to emphasize life cycle assessment (LCA), the environmental footprint of producing such compounds is under increasing scrutiny, driving further optimization efforts.

Looking ahead, the intersection of artificial intelligence (AI) and chemical synthesis promises to unlock new possibilities for Ethyl 2-ethyl-1-oxaspiro[2.4]heptane-2-carboxylate. Machine learning algorithms are being employed to predict optimal reaction conditions and identify novel applications, reducing time-to-market for derivative products. This synergy between cutting-edge technology and traditional chemistry underscores the compound's enduring relevance in a rapidly evolving scientific landscape.